Cas no 2228148-02-3 (tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate)

Tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate is a specialized carbamate derivative featuring a cyclopropylmethyl and isopropyl substitution pattern. Its structural complexity, including a tert-butyloxycarbonyl (Boc) protecting group and a 2-aminopropan-2-yl moiety, makes it valuable in organic synthesis and medicinal chemistry applications. The Boc group enhances stability during synthetic manipulations, while the cyclopropane ring contributes to conformational rigidity, potentially improving binding affinity in drug design. This compound serves as a versatile intermediate for constructing peptidomimetics or bioactive molecules, particularly in the development of protease inhibitors or modulators of biological targets. Its well-defined stereochemistry and functional group compatibility further support its utility in multistep synthetic routes.
tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate structure
2228148-02-3 structure
Product Name:tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate
CAS No:2228148-02-3
MF:C15H30N2O2
MW:270.410904407501
CID:6350903
PubChem ID:165827287
Update Time:2025-11-01

tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate
    • EN300-1883767
    • 2228148-02-3
    • tert-butyl N-{[1-(2-aminopropan-2-yl)cyclopropyl]methyl}-N-(propan-2-yl)carbamate
    • Inchi: 1S/C15H30N2O2/c1-11(2)17(12(18)19-13(3,4)5)10-15(8-9-15)14(6,7)16/h11H,8-10,16H2,1-7H3
    • InChI Key: VCONYLYNQGGITO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(C(C)C)CC1(C(C)(C)N)CC1)=O

Computed Properties

  • Exact Mass: 270.230728204g/mol
  • Monoisotopic Mass: 270.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.6Ų

tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate Pricemore >>

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Additional information on tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate

tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate (CAS No. 2228148-02-3): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate (CAS No. 2228148-02-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBACPC, is a member of the carbamate family and is characterized by its tert-butyl and propan-2-yl substituents, as well as its cyclopropylmethyl and 2-aminopropan-2-yl moieties. The intricate structure of TBACPC offers a promising scaffold for the development of novel drugs targeting various biological pathways.

The synthesis of tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate involves a series of well-defined chemical reactions, including the formation of the carbamate bond and the introduction of the cyclopropylmethyl and 2-aminopropan-2-yl functionalities. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it more accessible for both academic research and industrial applications.

One of the key areas where TBACPC has shown promise is in the field of neuropharmacology. Studies have demonstrated that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. The ability of TBACPC to influence these systems makes it a potential candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its neuropharmacological properties, tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate has also been investigated for its potential anti-inflammatory effects. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. Preliminary studies have shown that TBACPC can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of TBACPC have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, TBACPC has demonstrated low toxicity in preclinical studies, making it a safe option for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore the full therapeutic potential of TBACPC.

The future outlook for tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate is promising. Ongoing research aims to optimize its structure to enhance its pharmacological properties further. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and target specificity of this compound. These advancements could lead to the development of more effective treatments for a wide range of diseases.

In conclusion, tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropylmethyl}-N-(propan-2-yl)carbamate (CAS No. 2228148-02-3) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.

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